Cas no 2228611-61-6 (methyl 4-amino-4-{pyrazolo1,5-apyridin-3-yl}butanoate)

• Product Name: methyl 4-amino-4-{pyrazolo1,5-apyridin-3-yl}butanoate
• CAS No: 2228611-61-6
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6304249
• PubChem ID: 165696905
• Update Time: 2025-05-20

methyl 4-amino-4-{pyrazolo1,5-apyridin-3-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-{pyrazolo1,5-apyridin-3-yl}butanoate
• methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate
• 2228611-61-6
• EN300-1748831

• Inchi： 1S/C12H15N3O2/c1-17-12(16)6-5-10(13)9-8-14-15-7-3-2-4-11(9)15/h2-4,7-8,10H,5-6,13H2,1H3
• InChI Key： GZSCKEGETWWWIQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=NN2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Additional information on methyl 4-amino-4-{pyrazolo1,5-apyridin-3-yl}butanoate

Methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate (CAS No. 2228611-61-6): A Comprehensive Overview

Methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate, identified by its CAS number 2228611-61-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and carboxylate functional groups, coupled with a fused heterocyclic system, makes it a versatile scaffold for developing novel therapeutic agents.

The chemical structure of methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate consists of a butanoate moiety linked to a pyrazolo[1,5-a]pyridine core. This bicyclic system is known for its ability to interact with biological targets in diverse ways, making it a valuable component in the design of small-molecule drugs. The pyrazolo[1,5-a]pyridine ring is particularly noteworthy for its role in medicinal chemistry, as it has been shown to exhibit binding affinity to various enzymes and receptors involved in metabolic pathways and signal transduction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more effectively. Studies have demonstrated that the amino group at the 4-position of the butanoate side chain can form hydrogen bonds with polar residues in protein active sites, while the pyrazolo[1,5-a]pyridine ring can engage in π-stacking interactions with aromatic residues. These findings suggest that methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate may serve as a lead compound for designing inhibitors targeting enzymes such as kinases and phosphodiesterases.

In addition to its structural features, the compound's solubility and stability under various conditions make it suitable for further derivatization and optimization. Researchers have explored synthetic routes to modify the butanoate side chain or the pyrazolo[1,5-a]pyridine core to enhance pharmacological properties such as bioavailability and metabolic stability. For instance, introducing fluorine atoms or other electronegative substituents can improve binding affinity by modulating electronic distributions in the molecule.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds due to their broad spectrum of biological activities. The pyrazolo[1,5-a]pyridine scaffold is particularly attractive because it mimics natural products found in medicinal plants and has been implicated in various biological processes. Preclinical studies have begun to uncover potential therapeutic applications of derivatives of this compound, particularly in the treatment of inflammatory diseases and cancer.

One notable area of research involves the development of kinase inhibitors using methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate as a starting point. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of this compound make it an ideal candidate for such efforts.

The synthesis of methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate has been optimized through multi-step organic reactions involving condensation, cyclization, and esterification steps. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct large-scale screening studies for drug discovery purposes. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced biological activity.

The pharmacokinetic properties of this compound are also being thoroughly investigated. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical utility. Preliminary studies suggest that methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate exhibits favorable solubility profiles and moderate metabolic stability, which are critical factors for oral bioavailability.

In conclusion, methyl 4-amino-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoate (CAS No. 2228611-61-6) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and potential interactions with biological targets make it an attractive candidate for further research and development. As computational methods continue to advance and synthetic techniques become more refined, the pharmaceutical industry can expect to see more derivatives of this compound entering preclinical and clinical trials.